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Compound of Interest

Compound Name: Nickel oxide, black

Cat. No.: B15703484

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of black nickel oxide (NiO) powder, a

material of significant interest in various research fields due to its unique electronic, catalytic,

and magnetic properties. This document outlines the key physicochemical specifications of

research-grade black nickel oxide, detailed experimental protocols for its synthesis and

characterization, and visual representations of its application mechanisms.

Core Specifications of Research-Grade Black Nickel
Oxide Powder
The properties of black nickel oxide powder can vary depending on the synthesis method.

However, for research applications, certain key specifications are critical for ensuring

reproducibility and performance. These are summarized below.

Table 1: Chemical Properties
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Property Specification Notes

Chemical Formula NiO (non-stoichiometric)

Often contains a slight excess

of oxygen, contributing to its

black color and p-type

semiconductor properties. May

also be represented as Ni₂O₃

in some contexts.[1]

Purity ≥ 99%

Research-grade purity is

typically high, with specific

trace metal content being a

key consideration for catalytic

and electronic applications.

Nickel (Ni) Content ~75-77%
The percentage of nickel by

weight.

Impurities

Common impurities that can

affect performance are listed

below.

Cobalt (Co) ≤ 0.20%
Can influence magnetic and

electronic properties.

Iron (Fe) ≤ 0.05%
Can act as a catalyst or poison

in certain reactions.

Copper (Cu) ≤ 0.005%
Can affect electronic

conductivity.

Sulfur (S) ≤ 0.15%
Can be detrimental in high-

temperature applications.

Chloride (Cl) ≤ 0.01%

Can be corrosive and interfere

with electrochemical

processes.

Table 2: Physical Properties
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Property Specification Range Method of Measurement

Appearance
Fine black or grayish-black

powder
Visual Inspection

Particle Size (D50) 1 - 10 µm (for micro-powder) Laser Diffraction

20 - 100 nm (for nano-powder) TEM/SEM

Morphology
Spherical, quasi-spherical, or

flake-like
SEM/TEM

Crystallite Size 10 - 50 nm XRD (Scherrer equation)

Crystal Structure Face-centered cubic (FCC) XRD

Specific Surface Area (BET) 10 - 100 m²/g
Nitrogen Adsorption (BET

method)[2]

Density ~6.67 g/cm³ Pycnometry

Melting Point ~1955 °C Thermal Analysis

Solubility
Insoluble in water; soluble in

acids
Wet Chemistry

Experimental Protocols
Detailed and consistent experimental protocols are crucial for the synthesis and

characterization of black nickel oxide powder to ensure reproducible results.

Synthesis Methodologies
Several methods are employed for the synthesis of black nickel oxide nanoparticles, each

offering control over particle size, morphology, and purity.

This method allows for the formation of a homogenous gel that, upon calcination, yields

nanoparticles with a narrow size distribution.

Protocol:
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Precursor Solution Preparation: Dissolve nickel (II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O) in a

solvent mixture of deionized water and ethanol.[3]

Chelating Agent Addition: Add a chelating agent, such as citric acid, to the precursor solution

with continuous stirring. The molar ratio of citric acid to nickel nitrate is typically 1:1.

Gel Formation: Adjust the pH of the solution to ~9 by the dropwise addition of an ammonium

hydroxide solution. Heat the solution to 70-80°C while stirring until a viscous gel is formed.[4]

Drying: Dry the gel in an oven at 100-120°C for 12-24 hours to remove the solvent.

Calcination: Calcine the dried gel in a muffle furnace at a temperature between 400°C and

600°C for 2-4 hours in an air atmosphere. The green precursor will turn into a black powder

of NiO nanoparticles.[3]

This technique involves a chemical reaction in an aqueous solution above the boiling point of

water in a sealed vessel, leading to the formation of crystalline nanoparticles.

Protocol:

Precursor Solution: Prepare an aqueous solution of a nickel salt, such as nickel (II) chloride

hexahydrate (NiCl₂·6H₂O).[5]

Precipitating Agent: In a separate vessel, prepare an aqueous solution of a precipitating

agent, like sodium hydroxide (NaOH) or hexamethylenetetramine.

Reaction Mixture: Slowly add the precipitating agent to the nickel salt solution under vigorous

stirring to form a precipitate.

Hydrothermal Treatment: Transfer the resulting suspension into a Teflon-lined stainless-steel

autoclave. Seal the autoclave and heat it to a temperature between 150°C and 200°C for a

duration of 2 to 12 hours.[6][7]

Product Recovery: After the autoclave has cooled to room temperature, collect the

precipitate by centrifugation or filtration.
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Washing and Drying: Wash the collected powder several times with deionized water and

ethanol to remove any unreacted precursors and byproducts. Dry the final product in an

oven at 60-80°C.[6]

A simple and scalable method where a precipitating agent is added to a nickel salt solution to

form an insoluble nickel hydroxide precursor, which is then calcined.

Protocol:

Precursor Solution: Dissolve a nickel salt like nickel (II) nitrate hexahydrate in deionized

water.[8]

Precipitation: Slowly add a solution of a precipitating agent, such as sodium hydroxide

(NaOH) or ammonium hydroxide (NH₄OH), to the nickel salt solution under constant stirring

until the pH reaches a value between 10 and 12.[8][9] A light green precipitate of nickel

hydroxide (Ni(OH)₂) will form.

Aging: Age the precipitate in the mother liquor for a few hours to ensure complete

precipitation and particle growth.

Washing: Separate the precipitate by filtration or centrifugation and wash it repeatedly with

deionized water to remove residual ions.

Drying: Dry the nickel hydroxide precursor in an oven at 80-100°C.

Calcination: Calcine the dried Ni(OH)₂ powder in a furnace at 300-500°C for 2-4 hours to

yield black nickel oxide nanoparticles.[9]

Characterization Techniques
Accurate characterization is essential to confirm the desired properties of the synthesized black

nickel oxide powder.

Used to determine the crystal structure, phase purity, and average crystallite size of the

powder.

Protocol:
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Sample Preparation: A small amount of the black nickel oxide powder is finely ground and

mounted on a sample holder.

Instrument Setup: A diffractometer with a Cu Kα radiation source (λ = 1.5406 Å) is typically

used. Set the operating voltage and current to standard values (e.g., 40 kV and 40 mA).

Data Collection: Scan the sample over a 2θ range of 20° to 80° with a step size of 0.02° and

a scan speed of 1-2°/minute.

Data Analysis: Identify the diffraction peaks and compare them with the standard JCPDS

(Joint Committee on Powder Diffraction Standards) card for NiO (e.g., JCPDS card no. 47-

1049) to confirm the face-centered cubic structure. Calculate the average crystallite size

using the Scherrer equation: D = (Kλ) / (β cosθ), where K is the Scherrer constant (~0.9), λ is

the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and

θ is the Bragg angle.

SEM is used to visualize the surface morphology and particle size distribution, while EDX

provides elemental composition.

Protocol:

Sample Preparation: Disperse a small amount of the powder on a carbon tape mounted on

an SEM stub. For better conductivity, the sample can be sputter-coated with a thin layer of

gold or palladium.

SEM Imaging: Place the stub in the SEM chamber and evacuate to high vacuum. Use an

accelerating voltage of 10-20 kV to acquire images at various magnifications to observe the

particle shape, size, and agglomeration.

EDX Analysis: Select a representative area of the sample for EDX analysis to determine the

elemental composition and confirm the presence of nickel and oxygen, as well as to identify

any impurities.

Provides high-resolution images of the nanoparticles, allowing for detailed analysis of their

size, shape, and crystal lattice.

Protocol:
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Sample Preparation: Disperse the black nickel oxide powder in a solvent like ethanol using

ultrasonication to create a dilute suspension. Place a drop of the suspension onto a carbon-

coated copper grid and allow the solvent to evaporate completely.

TEM Imaging: Insert the grid into the TEM holder and operate the microscope at a high

accelerating voltage (e.g., 200 kV). Acquire bright-field images to observe the morphology

and size distribution of the nanoparticles.

Selected Area Electron Diffraction (SAED): Obtain SAED patterns to confirm the crystalline

structure of the nanoparticles. The ring patterns can be indexed to the planes of the cubic

NiO structure.

Measures the specific surface area of the powder by nitrogen gas adsorption.

Protocol:

Degassing: Weigh an appropriate amount of the powder (typically 100-200 mg) into a sample

tube. Degas the sample under vacuum at a temperature of 150-200°C for several hours to

remove any adsorbed moisture and contaminants from the surface.[10]

Analysis: After degassing, cool the sample to liquid nitrogen temperature (77 K). Introduce

nitrogen gas at various partial pressures and measure the amount of gas adsorbed onto the

powder surface.

Data Calculation: Plot the adsorption data according to the BET equation to calculate the

specific surface area in m²/g.[11]

A surface-sensitive technique used to determine the elemental composition and chemical

oxidation states of the elements on the surface of the powder.

Protocol:

Sample Preparation: Mount a small amount of the powder onto a sample holder using

double-sided adhesive tape.

Analysis Chamber: Introduce the sample into the ultra-high vacuum chamber of the XPS

instrument.
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Data Acquisition: Irradiate the sample with a monochromatic X-ray source (e.g., Al Kα).

Acquire a survey scan to identify all the elements present on the surface. Then, perform

high-resolution scans for the Ni 2p and O 1s regions to determine their chemical states.[12]

Data Analysis: Calibrate the binding energy scale with respect to the C 1s peak (284.8 eV).

Deconvolute the high-resolution spectra to identify the different oxidation states of nickel

(e.g., Ni²⁺ and Ni³⁺) and oxygen species (e.g., lattice oxygen and adsorbed oxygen).[13]

Application Mechanisms and Workflows
Black nickel oxide is a versatile material with applications in catalysis, energy storage, and

sensing. The following diagrams illustrate the fundamental principles behind some of these

applications.

Synthesis and Characterization Workflow
The general workflow for producing and verifying the properties of black nickel oxide powder

for research is a systematic process.
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In Air

In Reducing Gas (e.g., Ethanol)

O₂ (air) + e⁻ → O₂⁻(ads)
(Hole Accumulation Layer Forms)

High Resistance C₂H₅OH(gas) + O₂⁻(ads) → CH₃CHO + H₂O + e⁻
(Hole Concentration Decreases)

Exposure to
Reducing Gas

Lower Resistance

NiO

Li₂O + Ni

Discharge
(Lithiation)

NiO + 2Li⁺ + 2e⁻ → Li₂O + Ni

Charge
(Delithiation)

Li₂O + Ni → NiO + 2Li⁺ + 2e⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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